Cas no 118675-14-2 (Ethyl 3-(methylsulfonyl)propanoate)

• Product Name: Ethyl 3-(methylsulfonyl)propanoate
• CAS No: 118675-14-2
• MF: C₆H₁₂O₄S
• MW: 180.222081184387
• MDL: MFCD12776525
• CID: 3167639
• PubChem ID: 58565961
• Update Time: 2025-04-21

Ethyl 3-(methylsulfonyl)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(methylsulfonyl)propanoate
• ethyl3-(methylsulfonyl)propanoate
• ETHYL 3-METHANESULFONYLPROPANOATE
• SCHEMBL9913959
• Propanoic acid, 3-(methylsulfonyl)-, ethyl ester
• CS-0209744
• ALBB-022915
• H33705
• ethyl 3-methylsulfonylpropanoate
• LS-07087
• 118675-14-2
• MFCD12776525
• AKOS009290864

• MDL： MFCD12776525
• Inchi： 1S/C6H12O4S/c1-3-10-6(7)4-5-11(2,8)9/h3-5H2,1-2H3
• InChI Key： XNVYVKASTXIZDQ-UHFFFAOYSA-N
• SMILES： CCOC(CCS(=O)(=O)C)=O

Computed Properties

• Exact Mass: 180.04563003Da
• Monoisotopic Mass: 180.04563003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 68.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones